[(6-methylpyridin-2-yl)methyl][(1-phenyl-1H-1,2,4-triazol-3-yl)methyl](prop-2-yn-1-yl)amine

• IUPAC Name: N-[(6-methylpyridin-2-yl)methyl]-N-[(1-phenyl-1,2,4-triazol-3-yl)methyl]prop-2-yn-1-amine
• InChI: InChI=1S/C19H19N5/c1-3-12-23(13-17-9-7-8-16(2)21-17)14-19-20-15-24(22-19)18-10-5-4-6-11-18/h1,4-11,15H,12-14H2,2H3
• InChI Key: RWMKITDCUMCOME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN(CC#C)CC2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C19H19N5
• Molecular Weight: 317.4 g/mol

Description

This compound is a heterocyclic compound that contains a triazole ring. Triazole compounds, which contain two carbon and three nitrogen atoms, are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. The triazole nucleus is present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of triazole derivatives has been a topic of interest in medicinal chemistry. The synthesis of these compounds often involves the reaction of azoles with other compounds to form new entities with increased antimicrobial action. The synthesis of these compounds can be evaluated by in vitro cytotoxic efficiency.

Molecular Structure Analysis

The molecular structure of triazole compounds contains two carbon and three nitrogen atoms. The IR absorption spectra of similar compounds have shown two signals for C=O groups. The 1H-NMR spectrum of similar compounds showed two singlet peaks assigned to the 1,2,4-triazole ring.

Chemical Reactions Analysis

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors. This makes them versatile in their biological activities. They are commonly used in medicinal chemistry and are included in the class of antimicrobials.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from similar compounds. For instance, the IR absorption spectra of similar compounds have shown two signals for C=O groups. The 1H-NMR spectrum of similar compounds showed two singlet peaks assigned to the 1,2,4-triazole ring.

Mechanism of Action

The anticancer activity of these molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute to binding to the active site of the enzyme. Some of the hybrids exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines.

Future Directions

The future directions of research on this compound could involve further exploration of its biological activities. For instance, some compounds with similar structures have shown promising anti-fibrotic activities. Further studies could also explore the potential of this compound as a novel anti-fibrotic drug.